Cas no 1251000-33-5 (5-BROMO-4-NITRO-1H-IMIDAZOLE)

5-BROMO-4-NITRO-1H-IMIDAZOLE structure
5-BROMO-4-NITRO-1H-IMIDAZOLE structure
Product Name:5-BROMO-4-NITRO-1H-IMIDAZOLE
CAS No:1251000-33-5
MF:C14H22N4O4
MW:310.348883152008
CID:3158113
PubChem ID:71305488
Update Time:2025-04-21

5-BROMO-4-NITRO-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-4-NITRO-1H-IMIDAZOLE
    • 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-3,8(9H)-dicarboxylicacid,6,7-dihydro-,8-(1,1-dimethylethyl)3-ethylester
    • 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-3,8(9H)-dicarboxylic acid, 6,7-dihydro-, 8-(1,1-dimethylethyl) 3-ethyl ester
    • 1251000-33-5
    • MDL: MFCD15530242
    • Inchi: 1S/C14H22N4O4/c1-5-21-12(19)11-16-15-10-9-17(7-6-8-18(10)11)13(20)22-14(2,3)4/h5-9H2,1-4H3
    • InChI Key: HXYMHNRYJDQPAO-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2=NN=C(C(=O)OCC)N2CCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 310.16410520Da
  • Monoisotopic Mass: 310.16410520Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.6Ų
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd